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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Introduction
Deoxy Fesoterodine, known scientifically as (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-

(hydroxymethyl)phenol, is the principal active metabolite of the antimuscarinic agent

Fesoterodine.[1][2] Fesoterodine is a prodrug, rapidly hydrolyzed by plasma esterases to

Deoxy Fesoterodine, which is responsible for the therapeutic effects in the treatment of

overactive bladder.[1][2] The synthesis of this active metabolite is a critical aspect of the overall

manufacturing process of Fesoterodine. This technical guide provides a comprehensive

overview of a prominent synthetic pathway to Deoxy Fesoterodine, designed for researchers,

scientists, and professionals in drug development. The presented route emphasizes chemical

efficiency, scalability, and control over stereochemistry.

Retrosynthetic Analysis and Strategic Approach
The synthesis of Deoxy Fesoterodine presents several key challenges, including the

construction of the chiral 1,3-amino alcohol backbone and the regioselective introduction of the

hydroxymethyl group on the phenolic ring. A variety of synthetic strategies have been explored,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b601958#bc-rfq
https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-deoxy-fesoterodine
https://www.researchgate.net/publication/309872367_Synthesis_of_fesoterodine_An_enantiopure_active_pharmaceutical_ingredient_API
https://www.jocpr.com/articles/synthesis-of-fesoterodine-an-enantiopure-active-pharmaceutical-ingredient-api-6219.html
https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-deoxy-fesoterodine
https://www.researchgate.net/publication/309872367_Synthesis_of_fesoterodine_An_enantiopure_active_pharmaceutical_ingredient_API
https://www.jocpr.com/articles/synthesis-of-fesoterodine-an-enantiopure-active-pharmaceutical-ingredient-api-6219.html
https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-deoxy-fesoterodine
https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-deoxy-fesoterodine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


including those originating from tolterodine, employing Friedel-Crafts reactions, and utilizing

Grignard reagents for the introduction of the hydroxymethyl moiety.

This guide will focus on a convergent and efficient approach that commences from readily

available starting materials and employs a key reductive amination step to install the

diisopropylamino group. This strategy is favored for its operational simplicity and amenability to

large-scale production.

Visualizing the Synthesis Pathway
The following diagram illustrates the selected synthetic pathway for Deoxy Fesoterodine,

starting from 4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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